5,6-Dihydroisoquinoline

• IUPAC Name: 5,6-dihydroisoquinoline
• InChI: InChI=1S/C9H9N/c1-2-4-9-7-10-6-5-8(9)3-1/h2,4-7H,1,3H2
• InChI Key: PXACLMDMQJIEEB-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=C1)C=NC=C2
• Molecular Formula: C9H9N
• DSSTOX Substance ID: DTXSID50488071
• Molecular Weight: 131.17 g/mol
• CAS RN: 60498-99-9

Description

5,6-Dihydroisoquinoline is a chemical compound. It is a derivative of isoquinoline, a heterocyclic aromatic organic compound. Isoquinoline is a structural isomer of quinoline and is composed of a benzene ring fused to a pyridine ring.

Synthesis Analysis

The synthesis of 5,6-Dihydroisoquinoline involves several steps. For instance, the Knoevenagel condensation of 2-acylcyclohexanones or 2-ethoxycarbonylcyclohexanone with either cyanoacetamide or malononitrile followed by silver salt alkylation gave the 5,6,7,8-tetrahydroisoquinolines. Chromic acid oxidation of the 5,6,7,8-tetrahydroisoquinolines to the corresponding tetralones followed by sodium borohydride reduction and p-toluenesulphonic acid-catalysed dehydration of the resulting alcohols gave the 5,6-dihydroisoquinolines.

Molecular Structure Analysis

The molecular formula of 5,6-Dihydroisoquinoline is C9H9N.

Chemical Reactions Analysis

5,6-Dihydroisoquinolines can react with potassium amide in liquid ammonia to give a mixture of the 1,3-dihydroisoquinolines and the isoquinolines. The C-1 unsubstituted 1,2-dihydroisoquinoline was found to be very unstable.

Scientific Research Applications

Synthesis and Cyclization Techniques

• Indium(III)-Promoted Halocyclizations : A novel method using Indium(III) for the preparation of 5,6-dihydropyrazolo[5,1-a]isoquinoline, forming pyrazole and 3,4-dihydroisoquinoline moieties through a cascade cyclization reaction (Li et al., 2016).
• Synthesis of Lamellarin U and G Trimethyl Ether : Utilizing 1,2,3,4-Tetrahydroisoquinoline-1-carbonitriles as starting materials for one-pot synthesis of related compounds, showcasing the versatility of 5,6-Dihydroisoquinoline (Liermann & Opatz, 2008).
• Ruthenium-Catalyzed Heterocyclizations : Demonstrating the efficient preparation of indoles, dihydroisoquinolines, and dihydroquinolines, highlighting the catalytic potential of Ruthenium in this context (Varela‐Fernandez, Varela & Saá, 2012).

Domino Reactions and Synthesis of Novel Compounds

• Domino Reaction for Pyrrolo[2,1-a]isoquinolines : Describes a two-component domino reaction approach, expanding the scope of 5,6-Dihydroisoquinoline derivatives (Astakhov et al., 2020).
• Synthesis of Hydrogenated Thiazolo[2,3-a]isoquinolines : Outlines the preparation of dihydro-5H-thiazolo[2,3-a]isoquinolines, exploring another facet of chemical transformations involving 5,6-Dihydroisoquinoline (Rozwadowska & Sulima, 2001).

Catalysis and Pharmacological Potential

• Photoredox Catalysis : Investigates the coupling of N-aryltetrahydroisoquinoline with Michael acceptors, a process relevant to the synthesis of potential immunosuppressive agents (Kohls, Jadhav, Pandey & Reiser, 2012).
• Gold(I)-Catalyzed Tandem Reactions : Explores the hydroamination of alkynyl carbamates, highlighting the role of gold(I) catalysis in the synthesis of 1,2-dihydroisoquinolines (Enomoto, Girard, Yasui & Takemoto, 2009).

Safety And Hazards

5,6-Dihydroisoquinoline is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is harmful if swallowed or in contact with skin.